Cas no 1270530-60-3 (2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine)

• Product Name: 2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine
• CAS No: 1270530-60-3
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6483690
• PubChem ID: 55270187
• Update Time: 2025-05-23

2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine
• 1270530-60-3
• AKOS006319027
• EN300-1964711

• Inchi： 1S/C10H13ClN2/c1-7-5-8(6-10(11)13-7)9-3-2-4-12-9/h5-6,9,12H,2-4H2,1H3
• InChI Key： AJNDGDIRRWBABT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1CCCN1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine

Professional Introduction of 2-Chloro-6-Methyl-4-(Pyrrolidin-2-Yl)Pyridine (CAS No. 1270530-60-3)

2-Chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine is a versatile organic compound with the CAS registry number 1270530-60-3. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and potential applications in drug design. The structure of this compound features a pyridine ring substituted with a chlorine atom at position 2, a methyl group at position 6, and a pyrrolidin-2-yl group at position 4. These substituents contribute to its distinctive chemical reactivity and biological activity.

The synthesis of 2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of chemical properties, 2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various solution-based reactions. Its electronic properties, particularly the electron-withdrawing effect of the chlorine substituent and the electron-donating effect of the methyl and pyrrolidinyl groups, influence its reactivity in nucleophilic aromatic substitution reactions. These properties have been leveraged in the development of novel heterocyclic compounds with potential applications in pharmaceuticals.

Recent studies have highlighted the biological activity of 2-chloro-6-methyl-4-(pyrrolidin-2-yl)pyridine as a promising lead compound in drug discovery. Preclinical data suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways has drawn attention from researchers in oncology, where it is being investigated for potential anti-cancer activity.

The application of CAS No. 1270530-60-3 extends beyond pharmacology into materials science. Its unique electronic configuration makes it a candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in nanotechnology have enabled the integration of this compound into graphene-based materials, enhancing their electrical conductivity and stability.

In conclusion, 2-chloro-6-methyl-4-(pyrrolidin-2-y l)pyridine (CAS No. 1270530 -60 -3) is a multifaceted compound with significant potential across diverse fields. Its chemical versatility, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make substantial contributions to scientific progress.